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Compound of Interest

Compound Name: Akton

Cat. No.: B1233760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Akton is an organophosphate insecticide chemically identified as O-(2-Chloro-1-(2,5-

dichlorophenyl)vinyl) O,O-diethylphosphorothioate. As with all analytical studies, accurate and

reproducible results for Akton quantification and characterization rely on the use of well-

defined analytical standards and validated protocols. This document provides detailed

application notes and experimental protocols for the use of Akton analytical standards in a

research and development setting.

Akton Analytical Standard: Properties and
Specifications
Certified reference materials (CRMs) are crucial for ensuring the traceability and accuracy of

analytical measurements. When selecting an analytical standard for Akton, it is imperative to

consider its chemical properties and the specifications provided by the supplier.

Table 1: Chemical and Physical Properties of Akton

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1233760?utm_src=pdf-interest
https://www.benchchem.com/product/b1233760?utm_src=pdf-body
https://www.benchchem.com/product/b1233760?utm_src=pdf-body
https://www.benchchem.com/product/b1233760?utm_src=pdf-body
https://www.benchchem.com/product/b1233760?utm_src=pdf-body
https://www.benchchem.com/product/b1233760?utm_src=pdf-body
https://www.benchchem.com/product/b1233760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name
O-(2-Chloro-1-(2,5-dichlorophenyl)vinyl) O,O-

diethylphosphorothioate

CAS Number 1757-18-2

Molecular Formula C₁₂H₁₄Cl₃O₃PS

Molecular Weight 375.6 g/mol

Appearance Neat (Pure) substance

Table 2: Representative Specifications for Akton Analytical Standard

Parameter Specification

Purity ≥ 95%[1]

Format Neat

Shelf Life 36 months[1]

Storage Conditions
As specified by the manufacturer (typically

refrigerated)

Note: Specifications may vary between suppliers. Always refer to the Certificate of Analysis

(CoA) provided with the specific lot of the analytical standard.

Experimental Protocols
The following protocols are provided as a general guideline for the analysis of Akton in various

matrices. Method validation and optimization are essential for specific applications.

Preparation of Standard Stock and Working Solutions
Objective: To prepare accurate concentrations of Akton standards for calibration and quality

control.

Materials:
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Akton analytical standard (neat)

Class A volumetric flasks

Analytical balance

High-purity solvent (e.g., acetone, hexane, or acetonitrile)[2][3]

Protocol:

Stock Solution (e.g., 1000 µg/mL):

1. Accurately weigh approximately 10 mg of the neat Akton analytical standard into a clean

weighing boat.

2. Transfer the weighed standard into a 10 mL Class A volumetric flask.

3. Rinse the weighing boat with a small amount of the chosen solvent and add the rinsing to

the volumetric flask to ensure quantitative transfer.

4. Add solvent to the flask, dissolving the standard completely.

5. Bring the solution to the final volume with the solvent and mix thoroughly.

6. Store the stock solution in an amber glass vial at the recommended temperature (typically

2-8 °C).

Working Solutions (e.g., 0.1 - 10 µg/mL):

1. Perform serial dilutions of the stock solution using the same solvent to achieve the desired

concentrations for the calibration curve.

2. Use Class A volumetric flasks and pipettes for all dilutions to ensure accuracy.

3. Prepare fresh working solutions daily or as determined by stability studies. The stability of

pesticide standard solutions can be affected by the solvent, concentration, and exposure

to light[2].
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Sample Preparation: Extraction and Cleanup
Objective: To extract Akton from a sample matrix and remove interfering components prior to

instrumental analysis. The following is a general protocol for a solid matrix like soil.

Materials:

Sample (e.g., soil, water, biological tissue)

Homogenizer or blender

Centrifuge

Extraction solvent (e.g., acetone, acetonitrile)

Solid-Phase Extraction (SPE) cartridges (e.g., C18) or QuEChERS kits

Sodium sulfate (anhydrous)

Rotary evaporator or nitrogen evaporator

Protocol (General for Soil):

Extraction:

1. Weigh a representative homogenized sample (e.g., 10 g of soil) into a centrifuge tube.

2. Add a suitable volume of extraction solvent (e.g., 20 mL of acetone).

3. Vortex or shake vigorously for a specified time (e.g., 30 minutes).

4. Centrifuge the sample to separate the solid and liquid phases.

5. Carefully collect the supernatant (the liquid extract).

6. Repeat the extraction process on the solid residue and combine the supernatants.

Cleanup (using SPE):

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1233760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Condition the SPE cartridge according to the manufacturer's instructions.

2. Load the combined extract onto the conditioned cartridge.

3. Wash the cartridge with a weak solvent to remove interferences.

4. Elute Akton from the cartridge with a stronger solvent.

5. Dry the eluate by passing it through a small column of anhydrous sodium sulfate.

6. Concentrate the cleaned extract to a final volume (e.g., 1 mL) using a rotary or nitrogen

evaporator.

Instrumental Analysis: Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To separate, identify, and quantify Akton in the prepared sample extract. Gas

chromatography is a widely used technique for pesticide residue analysis[4].

Instrumentation and Conditions (Example):

Gas Chromatograph: Agilent 8890 GC or equivalent[5]

Mass Spectrometer: Triple quadrupole mass spectrometer

Injector: Split/splitless inlet

Column: HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

Carrier Gas: Helium at a constant flow rate

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes

Ramp: 25 °C/minute to 150 °C, hold for 0 minutes

Ramp: 3 °C/minute to 200 °C, hold for 0 minutes
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Ramp: 8 °C/minute to 280 °C, hold for 10 minutes

Injection Volume: 1 µL

Ionization Mode: Electron Ionization (EI)

Acquisition Mode: Multiple Reaction Monitoring (MRM) for quantification, with precursor and

product ions specific to Akton.

Signaling Pathway and Experimental Workflow
Visualization
Mechanism of Action: Acetylcholinesterase Inhibition
Akton, as an organophosphate insecticide, exerts its toxic effect through the inhibition of the

enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the

neurotransmitter acetylcholine (ACh) in the synaptic cleft. Inhibition of AChE leads to an

accumulation of ACh, resulting in continuous nerve stimulation, which can lead to paralysis and

death in insects.
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Mechanism of Acetylcholinesterase Inhibition by Akton.

Experimental Workflow for Akton Analysis
The following diagram illustrates the typical workflow for the analysis of Akton in an

environmental sample.
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1. Sample Collection
(e.g., Soil, Water)

2. Sample Preparation
(Homogenization)

3. Extraction
(Solvent Extraction)

4. Cleanup
(SPE or QuEChERS)

5. GC-MS Analysis

6. Data Acquisition
(MRM Mode)

7. Data Processing
(Quantification)

8. Reporting
(Results and QC)
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General workflow for the analysis of Akton insecticide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1233760?utm_src=pdf-custom-synthesis
https://www.crmlabstandard.com/en/shop/labstandard/single-component/rm-en/1757-18-2-akton-rm/
https://www.semanticscholar.org/paper/Stability-of-Standard-Solution-for-Pesticides-Hirahara-Narita/387929279aea68d89004092cf788ebca61369d24
https://www.semanticscholar.org/paper/Stability-of-Standard-Solution-for-Pesticides-Hirahara-Narita/387929279aea68d89004092cf788ebca61369d24
https://www.researchgate.net/publication/326591010_Storage_stability_of_organophosphorus_pesticide_residues_in_peanut_and_soya_bean_extracted_solutions
https://www.youtube.com/watch?v=eiO-Cqzqd04
https://www.agilent.com/cs/library/applications/application-organophosphorus-organochlorine-pesticides-5994-1215en-agilent.pdf
https://www.benchchem.com/product/b1233760#analytical-standards-for-akton-insecticide
https://www.benchchem.com/product/b1233760#analytical-standards-for-akton-insecticide
https://www.benchchem.com/product/b1233760#analytical-standards-for-akton-insecticide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1233760?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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